Cas no 2680817-49-4 (tert-butyl N-{3-4-bromo-2-(trifluoromethyl)phenyloxetan-3-yl}carbamate)

• Product Name: tert-butyl N-{3-4-bromo-2-(trifluoromethyl)phenyloxetan-3-yl}carbamate
• CAS No: 2680817-49-4
• MF: C₁₅H₁₇BrF₃NO₃
• MW: 396.199594259262
• CID: 5625776
• PubChem ID: 165938784
• Update Time: 2025-06-08

tert-butyl N-{3-4-bromo-2-(trifluoromethyl)phenyloxetan-3-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-[4-bromo-2-(trifluoromethyl)phenyl]oxetan-3-yl}carbamate
• 2680817-49-4
• EN300-28303001
• tert-butyl N-{3-4-bromo-2-(trifluoromethyl)phenyloxetan-3-yl}carbamate

• Inchi： 1S/C15H17BrF3NO3/c1-13(2,3)23-12(21)20-14(7-22-8-14)10-5-4-9(16)6-11(10)15(17,18)19/h4-6H,7-8H2,1-3H3,(H,20,21)
• InChI Key： YJSAWHIVRANPBO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(F)(F)F)C=1)C1(COC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 395.03439g/mol
• Monoisotopic Mass: 395.03439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-{3-4-bromo-2-(trifluoromethyl)phenyloxetan-3-yl}carbamate

Introduction to tert-butyl N-{3-4-bromo-2-(trifluoromethyl)phenyloxetan-3-yl}carbamate (CAS No. 2680817-49-4)

tert-butyl N-{3-4-bromo-2-(trifluoromethyl)phenyloxetan-3-yl}carbamate, with the CAS number 2680817-49-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl carbamate group, a brominated aryl ring, and a trifluoromethyl substituent. These functional groups contribute to its potential biological activities and pharmacological properties, making it a valuable candidate for various therapeutic applications.

The synthesis of tert-butyl N-{3-4-bromo-2-(trifluoromethyl)phenyloxetan-3-yl}carbamate involves multiple steps, each requiring precise control over reaction conditions to ensure high yields and purity. The tert-butyl carbamate group is often introduced through a reaction with tert-butyl isocyanate, while the brominated aryl ring and trifluoromethyl substituent are typically derived from commercially available starting materials. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, facilitating further research and development.

In terms of its biological activities, tert-butyl N-{3-4-bromo-2-(trifluoromethyl)phenyloxetan-3-yl}carbamate has been studied for its potential as a modulator of various biological targets. One of the key areas of interest is its interaction with G protein-coupled receptors (GPCRs), which play crucial roles in cellular signaling pathways. Studies have shown that this compound can selectively bind to specific GPCRs, modulating their activity and potentially leading to therapeutic benefits in conditions such as neurodegenerative diseases and psychiatric disorders.

Additionally, the presence of the brominated aryl ring and trifluoromethyl substituent imparts unique physicochemical properties to tert-butyl N-{3-4-bromo-2-(trifluoromethyl)phenyloxetan-3-yl}carbamate. These groups can influence the compound's lipophilicity, solubility, and metabolic stability, which are critical factors in drug design. Research has demonstrated that these properties can be optimized to enhance the compound's bioavailability and reduce potential side effects.

Clinical trials involving tert-butyl N-{3-4-bromo-2-(trifluoromethyl)phenyloxetan-3-yl}carbamate are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results have shown promising outcomes, with the compound demonstrating favorable pharmacokinetic profiles and minimal adverse effects. These findings underscore the potential of this compound as a novel therapeutic agent for various medical conditions.

The future of tert-butyl N-{3-4-bromo-2-(trifluoromethyl)phenyloxetan-3-yl}carbamate in pharmaceutical research looks promising. Ongoing studies aim to further elucidate its mechanism of action, identify new therapeutic applications, and optimize its formulation for clinical use. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field, paving the way for the development of new drugs that can improve patient outcomes.

In conclusion, tert-butyl N-{3-4-bromo-2-(trifluoromethyl)phenyloxetan-3-yl}carbamate (CAS No. 2680817-49-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an exciting candidate for further exploration and development. As research continues to advance, this compound may play a crucial role in addressing unmet medical needs and improving patient care.